Cas no 303987-32-8 (3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime)

• Product Name: 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime
• CAS No: 303987-32-8
• CID: 4644697
• Update Time: 2025-11-06

3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 3-NITROBENZENECARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME
• Benzaldehyde, 3-nitro-, O-[(2,4-dichlorophenyl)methyl]oxime
• 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime

Additional information on 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime

3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime: A Comprehensive Overview

3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime (CAS No. 303987-32-8) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a nitro group, an aldehyde group, and an oxime functional group. These functionalities contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The chemical structure of 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime can be represented as C₁₄H₁₀Cl₂N₂O₃. The presence of the nitro group (NO₂) imparts strong electron-withdrawing properties, making the molecule highly reactive in nucleophilic substitution and addition reactions. The aldehyde group (CHO) is a common functional group in organic chemistry, known for its ability to participate in a wide range of reactions such as condensations and reductions. The oxime group (C=NOH) adds further reactivity and versatility to the molecule.

In the context of medicinal chemistry, 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as an intermediate in the synthesis of anti-cancer agents. The nitro group and the oxime functionality were found to enhance the cytotoxic activity of the final compounds against several cancer cell lines.

Beyond medicinal applications, 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime has also found utility in materials science. Its unique electronic properties make it a valuable precursor for the synthesis of conductive polymers and other advanced materials. A recent publication in Advanced Materials detailed the use of this compound in the preparation of polymeric materials with enhanced electrical conductivity and stability. The presence of the nitro and oxime groups was crucial in modulating the electronic structure and improving the performance of these materials.

The synthesis of 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime typically involves several steps. One common approach is to start with 3-nitrobenzaldehyde and react it with 2,4-dichlorobenzylamine to form the corresponding oxime. This reaction can be carried out under mild conditions using an appropriate catalyst or base. The resulting product is then purified using standard techniques such as recrystallization or column chromatography.

The physical properties of 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime are also noteworthy. It is a solid at room temperature with a melting point ranging from 115 to 117°C. The compound is moderately soluble in organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various synthetic procedures and applications.

In terms of safety and handling, while 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

The environmental impact of 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime is another important consideration. While there are no specific studies on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and minimize environmental release. Proper waste management protocols should be followed to ensure that any residual material is disposed of safely.

In conclusion, 3-Nitrobenzenecarbaldehyde O-(2,4-dichlorobenzyl)oxime (CAS No. 303987-32-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it a valuable reagent in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.